Cas no 1416346-96-7 (1-(4-Chloro-phenyl)-5-(pyrimidin-2-ylsulfanylmethyl)-1H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 1-(4-Chloro-phenyl)-5-(pyrimidin-2-ylsulfanylmethyl)-1H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1416346-96-7
• MF: C₁₄H₁₀ClN₅O₂S
• MW: 347.779499530792
• CID: 5189646
• Update Time: 2025-07-18

1-(4-Chloro-phenyl)-5-(pyrimidin-2-ylsulfanylmethyl)-1H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-phenyl)-5-(pyrimidin-2-ylsulfanylmethyl)-1H-[1,2,3]triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-[(2-pyrimidinylthio)methyl]-

• Inchi： 1S/C14H10ClN5O2S/c15-9-2-4-10(5-3-9)20-11(12(13(21)22)18-19-20)8-23-14-16-6-1-7-17-14/h1-7H,8H2,(H,21,22)
• InChI Key： STAJIKPWRRJELH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(CSC2=NC=CC=N2)=C(C(O)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-Chloro-phenyl)-5-(pyrimidin-2-ylsulfanylmethyl)-1H-[1,2,3]triazole-4-carboxylic acid

Introduction to 1-(4-Chloro-phenyl)-5-(pyrimidin-2-ylsulfanylmethyl)-1H-[1,2,3]triazole-4-carboxylic Acid (CAS No. 1416346-96-7)

1-(4-Chloro-phenyl)-5-(pyrimidin-2-ylsulfanylmethyl)-1H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1416346-96-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 4-Chloro-phenyl and pyrimidin-2-ylsulfanylmethyl substituents, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 1-(4-Chloro-phenyl)-5-(pyrimidin-2-ylsulfanylmethyl)-1H-[1,2,3]triazole-4-carboxylic acid involve intricate organic transformations that highlight the expertise required in modern synthetic chemistry. The presence of the triazole ring, a well-known pharmacophore, suggests potential applications in the development of drugs targeting various diseases. Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy, paving the way for targeted drug design.

In the realm of medicinal chemistry, the introduction of sulfur-containing groups often enhances the bioavailability and binding affinity of a molecule. The pyrimidin-2-ylsulfanylmethyl moiety in this compound is particularly noteworthy, as it can interact with biological targets in multiple ways. This versatility makes 1-(4-Chloro-phenyl)-5-(pyrimidin-2-ylsulfanylmethyl)-1H-[1,2,3]triazole-4-carboxylic acid a promising candidate for further investigation in drug discovery.

The pharmacological profile of this compound has been explored through various in vitro and in vivo studies. These studies have revealed that it exhibits inhibitory activity against several enzymes and receptors relevant to human health. For instance, preliminary data suggest that it may interfere with the activity of enzymes involved in cancer cell proliferation and inflammation. Such findings are particularly intriguing given the increasing demand for novel therapeutic agents that can modulate these pathways effectively.

The chemical stability and solubility of 1-(4-Chloro-phenyl)-5-(pyrimidin-2-ylsulfanylmethyl)-1H-[1,2,3]triazole-4-carboxylic acid are critical factors that determine its suitability for pharmaceutical applications. Advanced spectroscopic techniques and crystallographic studies have been employed to elucidate its molecular structure and understand its conformational dynamics. These insights are essential for optimizing its synthesis and improving its pharmacokinetic properties.

The integration of machine learning algorithms into drug discovery has revolutionized the way new compounds are identified and evaluated. By leveraging large datasets and predictive models, researchers can rapidly assess the potential efficacy and safety of molecules like 1-(4-Chloro-phenyl)-5-(pyrimidin-2-ylsulfanylmethyl)-1H-[1,2,3]triazole-4-carboxylic acid. This approach has not only accelerated the drug development process but also reduced costs associated with traditional experimental methods.

The environmental impact of pharmaceutical compounds is another area of growing concern. Sustainable synthetic routes have been developed to minimize waste and reduce energy consumption during the production of 1-(4-Chloro-phenyl)-5-(pyrimidin-2-ylsulfanylmethyl)-1H-[1,2,3]triazole-4-carboxylic acid. These methods align with global efforts to promote green chemistry principles and ensure that future pharmaceutical developments are environmentally responsible.

In conclusion, 1-(4-Chloro-phenyl)-5-(pyrimidin-2-y lsulfanylmethyl)-1H-[1,2,3]triazole -4-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges worldwide.